Cas no 71447-85-3 (Z-NVA-OSU)

• Product name: Z-NVA-OSU
• CAS No: 71447-85-3
• MF: C₁₇H₂₀N₂O₆
• MW: 348.3505
• MDL: MFCD00237397
• CID: 548268
• PubChem ID: 12961254

Z-NVA-OSU Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]butyl]-, phenylmethyl ester(9CI)
• Z-L-norvaline N-hydroxysuccinimide ester
• Z-nva-osu
• Z-L-Norvaline N-hydroxysuccinimide ester (CbZ-L-Nva-OSu)
• SCHEMBL11288027
• (S)-2,5-dioxopyrrolidin-1-yl 2-(benzyloxycarbonylamino)pentanoate
• (S)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)pentanoate
• (S)-2,5-Dioxopyrrolidin-1-yl2-(((benzyloxy)carbonyl)amino)pentanoate
• MFCD00237397
• (2,5-dioxopyrrolidin-1-yl) (2S)-2-(phenylmethoxycarbonylamino)pentanoate
• 71447-85-3
• N-[(Phenylmethoxy)carbonyl]-L-norvaline 2,5-dioxo-1-pyrrolidinyl ester
• 4-BROMO-2,5-DIMETHOXYPHENETHYLAMINEHCL
• DTXSID501155532
• G84822
• Z-NVA-OSU

• MDL： MFCD00237397
• Inchi： InChI=1S/C17H20N2O6/c1-2-6-13(16(22)25-19-14(20)9-10-15(19)21)18-17(23)24-11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3,(H,18,23)/t13-/m0/s1
• InChI Key： OYARCVZBPRJTQS-ZDUSSCGKSA-N
• SMILES： CCC[C@H](NC(OCC1=CC=CC=C1)=O)C(ON2C(CCC2=O)=O)=O

Computed Properties

• Exact Mass: 348.13213636g/mol
• Monoisotopic Mass: 348.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls